Cas no 1256812-30-2 (2-(trifluoromethyl)pyridine-3-carbothioamide)

• Product Name: 2-(trifluoromethyl)pyridine-3-carbothioamide
• CAS No: 1256812-30-2
• MF: C₇H₅F₃N₂S
• MW: 206.188210248947
• CID: 4565196
• PubChem ID: 82671900
• Update Time: 2025-06-08

2-(trifluoromethyl)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbothioamide, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)pyridine-3-carbothioamide

• Inchi： 1S/C7H5F3N2S/c8-7(9,10)5-4(6(11)13)2-1-3-12-5/h1-3H,(H2,11,13)
• InChI Key： QECNUCLMAIRLKM-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=CC=C1C(N)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(trifluoromethyl)pyridine-3-carbothioamide

Introduction to 2-(trifluoromethyl)pyridine-3-carbothioamide (CAS No. 1256812-30-2)

2-(trifluoromethyl)pyridine-3-carbothioamide, identified by its Chemical Abstracts Service (CAS) number 1256812-30-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine-thioamide class, characterized by the presence of both a trifluoromethyl group and a carbothioamide functional moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and material science applications.

The trifluoromethyl group, a key substituent in this compound, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This property has been extensively leveraged in the development of novel therapeutic agents targeting various diseases. The incorporation of the trifluoromethyl group into the pyridine scaffold not only modulates the electronic and steric properties of the molecule but also contributes to its overall pharmacokinetic profile, making it an attractive moiety for medicinal chemists.

Additionally, the carbothioamide functionality introduces a polar and nucleophilic site within the molecule, which can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for optimizing binding affinity to biological targets such as enzymes and receptors. The presence of both these functional groups in 2-(trifluoromethyl)pyridine-3-carbothioamide suggests a high potential for designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies have demonstrated that the trifluoromethyl group can influence the conformational flexibility of the pyridine ring, thereby affecting its interaction with biological targets. Furthermore, the carbothioamide moiety has been shown to enhance solubility and bioavailability, which are critical factors in drug development.

In the realm of pharmaceutical research, 2-(trifluoromethyl)pyridine-3-carbothioamide has been explored as a lead compound for developing novel inhibitors targeting various enzymes involved in metabolic pathways. For instance, preliminary studies have indicated its potential in inhibiting enzymes associated with inflammation and pain management. The unique structural features of this compound allow for selective binding to specific enzymatic sites, minimizing off-target effects.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor in synthesizing advanced pesticides and herbicides. The trifluoromethyl group enhances the stability of agrochemicals against environmental degradation, while the carbothioamide functionality contributes to their efficacy by improving binding to biological targets in pests.

From a synthetic chemistry perspective, 2-(trifluoromethyl)pyridine-3-carbothioamide presents an intriguing challenge for organic chemists. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent methodologies have focused on catalytic approaches that minimize waste and improve efficiency, aligning with green chemistry principles.

The compound's thermal stability has been another area of interest. Research has shown that under controlled conditions, it exhibits good resistance to decomposition at elevated temperatures. This property is particularly valuable in industrial applications where thermal stability is a critical factor.

Furthermore, spectroscopic studies have provided valuable insights into the electronic structure of 2-(trifluoromethyl)pyridine-3-carbothioamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have been employed to elucidate its molecular structure and dynamics. These studies have confirmed the presence of characteristic peaks corresponding to the trifluoromethyl group and carbothioamide moiety.

In conclusion, 2-(trifluoromethyl)pyridine-3-carbothioamide (CAS No. 1256812-30-2) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable asset for researchers seeking to develop novel therapeutic agents and advanced materials.